Cas no 475626-42-7 (3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile)

• Product Name: 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile
• CAS No: 475626-42-7
• MF: C₁₃H₁₁BrN₄O
• MW: 319.156641244888
• CID: 5866508
• PubChem ID: 9659140
• Update Time: 2025-08-05

3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-(4-bromophenyl)-4-((hydroxyimino)methyl)-1H-pyrazol-1-yl)propanenitrile
• 1H-Pyrazole-1-propanenitrile, 3-(4-bromophenyl)-4-[(hydroxyimino)methyl]-
• AKOS024576196
• 3-[3-(4-bromophenyl)-4-[(E)-hydroxyiminomethyl]pyrazol-1-yl]propanenitrile
• 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile
• 475626-42-7
• F0383-0215
• SR-01000005826
• SR-01000005826-1
• HMS1649E22

• Inchi： 1S/C13H11BrN4O/c14-12-4-2-10(3-5-12)13-11(8-16-19)9-18(17-13)7-1-6-15/h2-5,8-9,19H,1,7H2
• InChI Key： NSHGKOPQMJTTFU-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C=C(C=NO)C(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 318.01162g/mol
• Monoisotopic Mass: 318.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 519.5±50.0 °C(Predicted)
• pka: 10.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile

Introduction to 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile (CAS No. 475626-42-7)

3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 475626-42-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its 4-bromophenyl moiety and the presence of an (1E)-(hydroxyimino)methyl group, contribute to its unique reactivity and potential therapeutic applications.

The pyrazole core in the molecular structure of 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile is a heterocyclic aromatic ring that is widely recognized for its versatility in drug design. Pyrazole derivatives are known to possess a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the (1E)-(hydroxyimino)methyl group into the pyrazole scaffold introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of 4-bromophenyl containing compounds due to their ability to interact with biological targets in a highly specific manner. The bromine atom in the 4-bromophenyl group serves as a versatile handle for further functionalization, allowing chemists to explore diverse chemical spaces. This has led to the development of novel compounds with enhanced pharmacological profiles, making them attractive candidates for therapeutic intervention.

In the context of drug discovery, 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile represents an intriguing scaffold for further exploration. The combination of the pyrazole core, the (1E)-(hydroxyimino)methyl group, and the 4-bromophenyl substituent creates a molecule with multiple potential binding sites for biological targets. This structural complexity allows for the design of molecules that can modulate biological pathways in a precise manner, which is crucial for developing effective therapeutics.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The presence of both electrophilic and nucleophilic centers in its structure enables it to participate in various synthetic transformations, such as cross-coupling reactions, nucleophilic additions, and condensation reactions. These reactions can be used to introduce additional functional groups or to attach other pharmacophores, thereby expanding the chemical space available for drug discovery.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile, with its unique structural features, could serve as a valuable building block for such inhibitors. For instance, the (1E)-(hydroxyimino)methyl group could be used to interact with catalytic residues in enzymes, while the pyrazole core could provide additional binding interactions through hydrogen bonding or hydrophobic effects.

Moreover, the 4-bromophenyl group offers opportunities for further derivatization through Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis to construct biaryl structures. These types of reactions are particularly useful for creating complex molecular architectures with enhanced binding affinity and selectivity. By leveraging these synthetic strategies, researchers can generate novel derivatives of 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile that exhibit improved pharmacological properties.

Recent studies have also highlighted the importance of understanding the metabolic stability and pharmacokinetic properties of drug candidates early in the development process. The structural features of this compound suggest that it may possess favorable metabolic profiles due to the absence of easily oxidizable or susceptible functional groups. However, further investigation is needed to confirm these hypotheses and to identify any potential liabilities that may arise from its metabolism.

In conclusion, 3-[3-(4-bromophenyl)-4-[(1E)-(hydroxyimino)methyl]-1H-pyrazol-1-yl]propanenitrile (CAS No. 475626-42-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the pyrazole core, the (1E)-(hydroxyimino)methyl group, and the 4-bromophenyl substituent, make it an attractive scaffold for designing novel drug candidates. By exploring its synthetic possibilities and evaluating its biological activity, researchers can uncover new therapeutic agents with improved efficacy and selectivity.